Cas no 212831-40-8 (Acetamide, N-(1-methyl-3-oxobutyl)- (9CI))
212831-40-8 structure
Product Name:Acetamide, N-(1-methyl-3-oxobutyl)- (9CI)
CAS No:212831-40-8
MF:C7H13NO2
MW:143.183622121811
CID:1022129
PubChem ID:15323708
Update Time:2025-04-20
Acetamide, N-(1-methyl-3-oxobutyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(1-methyl-3-oxobutyl)- (9CI)
- N-(4-oxopentan-2-yl)acetamide
- 212831-40-8
- ACETAMIDE,N-(1-METHYL-3-OXOBUTYL)-
- AKOS006354409
- SCHEMBL1668685
- DTXSID40571486
-
- Inchi: 1S/C7H13NO2/c1-5(4-6(2)9)8-7(3)10/h5H,4H2,1-3H3,(H,8,10)
- InChI Key: KZFUTYXONYHVAM-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C)NC(C)=O
Computed Properties
- Exact Mass: 143.09469
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Acetamide, N-(1-methyl-3-oxobutyl)- (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
212831-40-8 (Acetamide, N-(1-methyl-3-oxobutyl)- (9CI)) Related Products
- 1132-42-9(N-Cyclohexylacetoacetamide)
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- 27514-08-5(N-(4-Oxocyclohexyl)acetamide)
- 58102-45-7(N-Cyclopentylacetoacetamide)
- 58102-36-6(N-Cyclooctyl-3-oxobutanamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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